Cas no 78508-78-8 (2(5H)-Furanone, 5-(butoxymethyl)-)

• Product Name: 2(5H)-Furanone, 5-(butoxymethyl)-
• CAS No: 78508-78-8
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 534381
• PubChem ID: 12706679
• Update Time: 2025-04-19

2(5H)-Furanone, 5-(butoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 5-(butoxymethyl)-
• 2-(butoxymethyl)-2H-furan-5-one
• 5-(Butoxymethyl)furan-2(5H)-one
• DTXSID00507524
• 78508-78-8

• Inchi： 1S/C9H14O3/c1-2-3-6-11-7-8-4-5-9(10)12-8/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： JDDYZMOMOPISLT-UHFFFAOYSA-N
• SMILES： O(CCCC)CC1C=CC(=O)O1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų